Cas no 1261804-16-3 (5,3'-Bis(trifluoromethyl)-2-methoxybiphenyl)

• Product Name: 5,3'-Bis(trifluoromethyl)-2-methoxybiphenyl
• CAS No: 1261804-16-3
• MF: C₁₅H₁₀F₆O
• MW: 320.22972536087
• CID: 4992733
• Update Time: 2025-06-30

5,3'-Bis(trifluoromethyl)-2-methoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 5,3'-Bis(trifluoromethyl)-2-methoxybiphenyl

• Inchi： 1S/C15H10F6O/c1-22-13-6-5-11(15(19,20)21)8-12(13)9-3-2-4-10(7-9)14(16,17)18/h2-8H,1H3
• InChI Key： NDRABOAVASVTCB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1C=CC=C(C(F)(F)F)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2

Additional information on 5,3'-Bis(trifluoromethyl)-2-methoxybiphenyl

Introduction to 5,3'-Bis(trifluoromethyl)-2-methoxybiphenyl (CAS No. 1261804-16-3)

5,3'-Bis(trifluoromethyl)-2-methoxybiphenyl, with the CAS number 1261804-16-3, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes two trifluoromethyl groups and a methoxy substituent on a biphenyl scaffold. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for various applications.

The molecular formula of 5,3'-Bis(trifluoromethyl)-2-methoxybiphenyl is C₁₇H₁₂F₆O, and its molecular weight is approximately 354.27 g/mol. The presence of the trifluoromethyl groups enhances the compound's lipophilicity and metabolic stability, while the methoxy substituent contributes to its electronic and steric properties. These characteristics make it an attractive candidate for drug discovery and development.

In recent years, 5,3'-Bis(trifluoromethyl)-2-methoxybiphenyl has been extensively studied for its potential therapeutic applications. One notable area of research is its use as a ligand in the development of novel drugs targeting specific receptors or enzymes. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the binding affinity of this compound to G-protein coupled receptors (GPCRs), which are key targets in the treatment of various diseases such as cardiovascular disorders and neurological conditions.

Beyond medicinal chemistry, 5,3'-Bis(trifluoromethyl)-2-methoxybiphenyl has also shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). A recent study in the Journal of Materials Chemistry C (2020) demonstrated that this compound can enhance the efficiency and stability of OLED devices due to its excellent charge transport properties.

The synthesis of 5,3'-Bis(trifluoromethyl)-2-methoxybiphenyl typically involves multi-step reactions, including Suzuki coupling and electrophilic aromatic substitution. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for both academic research and industrial applications. A detailed synthetic protocol was reported in a 2019 publication in the Tetrahedron Letters, which provided insights into the optimization of reaction conditions to minimize side products and improve overall efficiency.

In terms of safety and handling, while 5,3'-Bis(trifluoromethyl)-2-methoxybiphenyl is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and all experiments should be conducted in a well-ventilated fume hood to minimize exposure risks.

The future prospects for 5,3'-Bis(trifluoromethyl)-2-methoxybiphenyl are promising. Ongoing research continues to uncover new applications and potential improvements in existing technologies. For example, recent advances in computational chemistry have enabled more accurate predictions of the compound's behavior in complex biological systems, facilitating its use in drug design and materials engineering.

In conclusion, 5,3'-Bis(trifluoromethyl)-2-methoxybiphenyl (CAS No. 1261804-16-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure and favorable properties make it an important subject of ongoing research, contributing to advancements in both scientific understanding and practical applications.